Cas no 919800-56-9 (Naphthalene, 2-bromo-1,5,8-trimethoxy-)

Naphthalene, 2-bromo-1,5,8-trimethoxy- structure
919800-56-9 structure
Product Name:Naphthalene, 2-bromo-1,5,8-trimethoxy-
CAS No:919800-56-9
MF:C13H13BrO3
MW:297.144523382187
CID:760641
PubChem ID:71424702
Update Time:2025-04-19

Naphthalene, 2-bromo-1,5,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 2-bromo-1,5,8-trimethoxy-
    • 2-bromo-1,5,8-trimethoxynaphthalene
    • DTXSID60843495
    • 919800-56-9
    • Inchi: 1S/C13H13BrO3/c1-15-10-6-7-11(16-2)12-8(10)4-5-9(14)13(12)17-3/h4-7H,1-3H3
    • InChI Key: RVOREDVEMGRTMV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=CC(=C2C=1OC)OC)OC

Computed Properties

  • Exact Mass: 296.00481g/mol
  • Monoisotopic Mass: 296.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 27.7Ų
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